Cas no 2138519-20-5 (4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one)
4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one
- EN300-1159630
- 2138519-20-5
- 4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one
-
- Inchi: 1S/C11H16N2OS/c1-7-6-13-11(15-7)5-8-4-9(14)2-3-10(8)12/h6,8,10H,2-5,12H2,1H3
- InChI Key: UPFNSLNEVZOTPV-UHFFFAOYSA-N
- SMILES: S1C(C)=CN=C1CC1CC(CCC1N)=O
Computed Properties
- Exact Mass: 224.09833431g/mol
- Monoisotopic Mass: 224.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 84.2Ų
4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159630-0.05g |
4-amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one |
2138519-20-5 | 0.05g |
$1212.0 | 2023-06-08 | ||
| Enamine | EN300-1159630-0.1g |
4-amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one |
2138519-20-5 | 0.1g |
$1269.0 | 2023-06-08 | ||
| Enamine | EN300-1159630-0.25g |
4-amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one |
2138519-20-5 | 0.25g |
$1328.0 | 2023-06-08 | ||
| Enamine | EN300-1159630-0.5g |
4-amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one |
2138519-20-5 | 0.5g |
$1385.0 | 2023-06-08 | ||
| Enamine | EN300-1159630-1.0g |
4-amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one |
2138519-20-5 | 1g |
$1442.0 | 2023-06-08 | ||
| Enamine | EN300-1159630-2.5g |
4-amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one |
2138519-20-5 | 2.5g |
$2828.0 | 2023-06-08 | ||
| Enamine | EN300-1159630-5.0g |
4-amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one |
2138519-20-5 | 5g |
$4184.0 | 2023-06-08 | ||
| Enamine | EN300-1159630-10.0g |
4-amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one |
2138519-20-5 | 10g |
$6205.0 | 2023-06-08 |
4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one
Comprehensive Overview of 4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one (CAS No. 2138519-20-5)
4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one, with the CAS number 2138519-20-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a cyclohexanone core with a 5-methyl-1,3-thiazole substituent, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, as its molecular architecture suggests possible interactions with biological targets.
The compound's synthetic pathway and structural modifications are topics of ongoing investigation. Its amino and ketone functional groups make it a versatile intermediate for further chemical transformations. In recent years, the demand for heterocyclic compounds like this has surged due to their relevance in designing new therapeutic agents. The thiazole ring in its structure is particularly noteworthy, as thiazole derivatives are known for their bioactive potential in treating various conditions.
From an industrial perspective, 4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one is often discussed in the context of high-value chemical intermediates. Its synthesis requires precise control over reaction conditions to ensure high purity and yield. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to clients in the pharmaceutical and biotechnology sectors.
One of the most searched questions related to this compound is: "What are the potential applications of 4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one in medicine?" Preliminary studies suggest its relevance in central nervous system (CNS) drug development, given its structural similarity to other neurologically active molecules. Additionally, its thiazole component may offer antimicrobial or anti-inflammatory properties, though further research is needed to confirm these effects.
Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are exploring eco-friendly catalysts and solvent-free reactions to produce 4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one with minimal environmental impact. This aligns with the broader industry shift toward sustainable chemical manufacturing, a priority for many regulatory agencies and corporate sustainability goals.
In summary, 4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one (CAS 2138519-20-5) represents a promising area of study in medicinal chemistry and material science. Its unique structure and functional groups open doors to diverse applications, from drug design to industrial catalysis. As research progresses, this compound may become a cornerstone in the development of next-generation therapeutic molecules and specialty chemicals.
2138519-20-5 (4-Amino-3-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclohexan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)